Cas no 2248393-35-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate
• CAS No: 2248393-35-1
• MF: C₁₉H₁₀ClN₃O₄
• MW: 379.753403186798
• CID: 6386849
• PubChem ID: 165732133
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248393-35-1
• EN300-6521034
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate

• Inchi： 1S/C19H10ClN3O4/c20-12-7-5-11(6-8-12)16-21-10-9-15(22-16)19(26)27-23-17(24)13-3-1-2-4-14(13)18(23)25/h1-10H
• InChI Key： CVKIVDBVAASPHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 379.0359835g/mol
• Monoisotopic Mass: 379.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate: A Comprehensive Overview

The compound CAS No. 2248393-35-1, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a substituted isoindole moiety. The presence of the chlorophenyl group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as kinases and nucleic acids. The isoindole moiety, on the other hand, contributes to the molecule's stability and bioavailability. Together, these structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate a promising candidate for further research in therapeutic applications.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclization processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have been documented in recent publications, underscoring the growing interest in this compound's chemical properties and potential uses.

In terms of physical properties, CAS No. 2248393-35-1 exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly analyzed to confirm its structure and purity. These findings are consistent with the latest analytical techniques reported in the literature.

The biological activity of this compound has been a focal point of recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors, making it a valuable tool in the study of disease mechanisms. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile, which is essential for its consideration as a drug candidate.

Looking ahead, the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)pyrimidine-4-carboxylate into a clinically relevant compound will require further preclinical studies. Researchers are actively exploring its pharmacokinetics, bioavailability, and efficacy in animal models. These efforts are expected to provide critical insights into its therapeutic potential and guide future clinical trials.

In conclusion, CAS No. 2248393-35-1 represents a significant advancement in organic chemistry with promising applications in drug discovery. Its unique structure, coupled with recent research findings, positions it as a key molecule for future scientific exploration and development.